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Compound of Interest

Compound Name: T0080

Cat. No.: B15605923

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
T0080, commonly known as Nonidet P-40 (NP-40), is a non-ionic detergent crucial for the

solubilization of membrane proteins. Its mild, non-denaturing properties make it highly effective

at disrupting lipid-lipid and lipid-protein interactions within the cell membrane while preserving

the native structure and function of many proteins. This characteristic is essential for a variety

of downstream applications, including immunoprecipitation (IP), co-immunoprecipitation (co-IP),

Western blotting, and enzyme activity assays. Unlike harsher ionic detergents, such as SDS,

NP-40 is less likely to disrupt protein-protein interactions, making it a suitable choice for

studying protein complexes.

This document provides detailed application notes and protocols for the effective use of T0080
NP-40 in the solubilization of membrane proteins.

Key Properties of T0080 NP-40
Understanding the physicochemical properties of NP-40 is critical for optimizing its use in

membrane protein solubilization.
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Property Value Significance in Application

Detergent Class Non-ionic

Minimizes protein denaturation

and preserves protein-protein

interactions.

Molecular Weight ~680 g/mol

Affects micelle size and

detergent-protein complex

formation.

Critical Micelle Concentration

(CMC)
0.05-0.3 mM

The concentration at which

detergent monomers begin to

form micelles, which is

essential for solubilizing

membrane proteins. Effective

solubilization typically requires

a detergent concentration 2-5

times the CMC.

Aggregation Number ~149
The number of detergent

molecules in a single micelle.

Micelle Molecular Weight ~90,000 Da

Influences the size of the

detergent-protein complex,

which can be a factor in

downstream applications like

size-exclusion

chromatography.

Cloud Point 80°C

The temperature at which the

detergent solution becomes

cloudy and phase separation

occurs. Experiments should be

conducted well below this

temperature.

Application Notes
Optimizing NP-40 Concentration
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The optimal concentration of NP-40 is a balance between achieving efficient membrane protein

solubilization and minimizing protein denaturation. A concentration of 1% (v/v) NP-40 is a

common starting point for many applications. However, the ideal concentration can vary

depending on the specific protein, cell type, and downstream application.

Parameter Recommendation Rationale

General Use 0.5 - 2.0% (v/v)

A 1% solution is often effective

for solubilizing a wide range of

membrane proteins.

For Co-IP 0.5 - 1.0% (v/v)

A lower concentration can help

preserve delicate protein-

protein interactions.

Initial Screening
Test a range of concentrations

(e.g., 0.1%, 0.5%, 1.0%, 2.0%)

Empirical testing is crucial to

determine the optimal

concentration for your specific

protein of interest.

Detergent-to-Protein Ratio
The ratio of detergent to total protein is a critical factor for successful solubilization. A general

guideline is a detergent-to-protein mass ratio of 10:1. This ensures that there is sufficient

detergent to form micelles and encapsulate the hydrophobic domains of the membrane

proteins.

Condition
Recommended Ratio
(Detergent:Protein)

Notes

Initial Solubilization 10:1 (w/w)
A good starting point for most

membrane proteins.

Optimization 2:1 to 20:1 (w/w)
The optimal ratio may need to

be determined empirically.

Lysis Buffer Composition
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A well-formulated lysis buffer is essential for successful protein extraction. The following table

provides a common recipe for an NP-40 lysis buffer.

Component Final Concentration Purpose

Tris-HCl, pH 7.4-8.0 50 mM
Buffering agent to maintain a

stable pH.

NaCl 150 mM

Mimics physiological ionic

strength and helps to disrupt

non-specific protein

interactions.

NP-40 1.0% (v/v)
Solubilizes membrane

proteins.

Protease Inhibitor Cocktail 1X

Prevents protein degradation

by proteases released during

cell lysis. Must be added fresh.

Phosphatase Inhibitor Cocktail 1X

Prevents dephosphorylation of

proteins. Add fresh if studying

phosphorylated proteins.

Experimental Protocols
Protocol 1: Solubilization of Membrane Proteins from
Cultured Cells
This protocol describes the general procedure for extracting membrane proteins from adherent

or suspension cultured cells using an NP-40 lysis buffer.

Materials:

NP-40 Lysis Buffer (see recipe above)

Ice-cold Phosphate-Buffered Saline (PBS)

Cell scraper (for adherent cells)
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Microcentrifuge tubes, pre-chilled

Microcentrifuge

Procedure:

Cell Harvesting:

Adherent Cells: Place the culture dish on ice, aspirate the culture medium, and wash the

cells once with ice-cold PBS.

Suspension Cells: Pellet the cells by centrifugation at 500 x g for 5 minutes at 4°C.

Discard the supernatant and wash the cell pellet once with ice-cold PBS.

Cell Lysis:

Adherent Cells: Add an appropriate volume of ice-cold NP-40 Lysis Buffer (e.g., 1 mL for a

10 cm dish) directly to the plate. Scrape the cells and transfer the lysate to a pre-chilled

microcentrifuge tube.

Suspension Cells: Resuspend the cell pellet in an appropriate volume of ice-cold NP-40

Lysis Buffer (e.g., 1 mL per 10^7 cells).

Incubation: Incubate the lysate on ice for 30 minutes with gentle vortexing every 10 minutes

to facilitate lysis.

Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Supernatant Collection: Carefully transfer the supernatant, containing the solubilized

membrane proteins, to a fresh, pre-chilled microcentrifuge tube.

Protein Quantification: Determine the protein concentration of the lysate using a detergent-

compatible protein assay, such as the BCA assay.

Storage: The protein lysate can be used immediately for downstream applications or stored

at -80°C for future use.
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Protocol 2: Immunoprecipitation of a Solubilized
Membrane Protein
This protocol outlines the steps for immunoprecipitating a specific membrane protein from a

lysate prepared with NP-40 lysis buffer.

Materials:

Protein lysate containing the solubilized membrane protein of interest

Primary antibody specific to the target protein

Protein A/G magnetic beads or agarose slurry

Wash Buffer (e.g., NP-40 Lysis Buffer with a lower NP-4

To cite this document: BenchChem. [Application Notes and Protocols for Solubilizing
Membrane Proteins Using T0080 NP-40]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605923/docs#application-notes-and-protocols-for-
solubilizing-membrane-proteins-using-t0080-np-40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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